Cas no 1401067-00-2 ((4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one)

• Product Name: (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one
• CAS No: 1401067-00-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5085292
• PubChem ID: 68315009
• Update Time: 2025-05-22

(4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one
• (S)-4-Isopropyl-3-(5,5,5-trifluoropentanoyl)oxazolidin-2-one
• (4S)-4-propan-2-yl-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-(1-methylethyl)-3-(5,5,5-trifluoro-1-oxopentyl)-, (4S)-
• SCHEMBL12544036
• (4S)-4-isopropyl-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one
• BS-44570
• DTXSID501154534
• 1401067-00-2
• (4S)-4-(1-Methylethyl)-3-(5,5,5-trifluoro-1-oxopentyl)-2-oxazolidinone
• MFCD30829163
• A1-19202

• Inchi： 1S/C11H16F3NO3/c1-7(2)8-6-18-10(17)15(8)9(16)4-3-5-11(12,13)14/h7-8H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key： PDGUBGGKVSFZAA-MRVPVSSYSA-N
• SMILES： FC(CCCC(N1C(=O)OC[C@@H]1C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6

Additional information on (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one

Comprehensive Overview of (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one (CAS No. 1401067-00-2)

The compound (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one, identified by its CAS No. 1401067-00-2, is a highly specialized chiral oxazolidinone derivative. This molecule has garnered significant attention in the fields of asymmetric synthesis and medicinal chemistry due to its unique structural features and potential applications. The presence of a trifluoropentanoyl moiety and a stereogenic center at the 4-position makes it a valuable building block for the synthesis of enantiomerically pure compounds, which are critical in the development of pharmaceutical intermediates and biologically active molecules.

In recent years, the demand for chiral auxiliaries and fluorinated compounds has surged, driven by their importance in drug discovery and agrochemical research. The (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one aligns perfectly with these trends, as it combines both chirality and fluorination—two key attributes sought after in modern organic synthesis. Researchers are particularly interested in its role in stereoselective reactions, where it can act as a directing group to control the formation of new stereocenters with high precision.

The compound's oxazolidin-2-one core is a well-known scaffold in medicinal chemistry, often employed to enhance the bioavailability and metabolic stability of drug candidates. Its incorporation into larger molecular frameworks can improve binding affinity to target proteins, making it a versatile tool for structure-activity relationship (SAR) studies. Additionally, the trifluoromethyl group in the side chain introduces lipophilicity and electron-withdrawing effects, which are advantageous for optimizing pharmacokinetic properties.

From a synthetic perspective, the preparation of (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one involves multi-step organic transformations, including enantioselective catalysis and acylations. These processes are often optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Its CAS No. 1401067-00-2 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

Beyond its synthetic utility, this compound has also been explored in material science applications. The combination of its rigid oxazolidinone ring and fluorinated side chain can impart unique physical properties to polymers and coatings, such as improved thermal stability and resistance to environmental degradation. This dual functionality makes it a promising candidate for high-performance materials in industries ranging from electronics to automotive.

In conclusion, (4S)-4-(Propan-2-yl)-3-(5,5,5-trifluoropentanoyl)-1,3-oxazolidin-2-one (CAS No. 1401067-00-2) represents a cutting-edge example of how chiral chemistry and fluorination strategies can converge to address contemporary challenges in drug development and material design. Its versatility and relevance to current research trends ensure its continued prominence in scientific literature and industrial applications.